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Compound of Interest

Compound Name: Elacestrant-d4-1

Cat. No.: B12366413

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
protocols for Elacestrant-d4, a deuterated analog of Elacestrant. As a selective estrogen
receptor degrader (SERD), Elacestrant and its deuterated form are pivotal in oncological
research, particularly in the context of estrogen receptor-positive (ER+) breast cancers.[1][2]
This document synthesizes available safety information, physical and chemical properties, and
recommended handling procedures to ensure the safe and effective use of this compound in a
laboratory setting.

Compound Identification and Properties

Elacestrant-d4 is a deuterated form of Elacestrant, where four deuterium atoms are
strategically incorporated into the molecule.[1] This isotopic labeling is primarily used to
enhance metabolic stability and improve pharmacokinetic properties for research applications.

[1]

Table 1: Chemical and Physical Properties of Elacestrant-d4
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Property Value Source
Molecular Formula C30H34D4aN202 PubChem|[3]
Molecular Weight 462.7 g/mol PubChem|[3]

(6R)-6-[2-[[4-[2,2-dideuterio-2-
1,1-
dideuterioethylamino)ethyl]phe

IUPAC Name ] PubChem][3]
nyllmethyl-ethylamino]-4-
methoxyphenyl]-5,6,7,8-

tetrahydronaphthalen-2-ol

RAD1901-d4, HY-19822S, CS-  PubChem[3],

Synonyms
1047123 MedChemExpress|[2]
MedChemExpress|[2],
ICso for ERa 48 nM )
InvivoChem([4]
MedChemExpress|[2],
ICso for ERP 870 nM

InvivoChem[4]

Safety and Hazard Information

While a specific Safety Data Sheet (SDS) with a Globally Harmonized System (GHS)
classification for Elacestrant-d4 is not readily available, the SDS for the parent compound,
Elacestrant, provides critical safety information that should be applied to its deuterated analog.
It is important to note that different suppliers may provide conflicting hazard classifications. For
instance, one supplier classifies Elacestrant as harmful if swallowed and very toxic to aquatic
life, while another states it is not classified as hazardous.[5][6] Given this discrepancy, a
cautious approach is warranted.

Table 2: Summary of Hazard and Precautionary Statements for Elacestrant
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Hazard Statement Precautionary Statement Source

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P301 + P312: IF
H302: Harmful if swallowed SWALLOWED: Call a POISON DC Chemicals[6]
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth. P501: Dispose of
contents/container to an

approved waste disposal plant.

P273: Avoid release to the

H410: Very toxic to aquatic life ) )
environment. P391: Collect DC Chemicals[6]

with long lasting effects )
spillage.

Based on the available information, Elacestrant-d4 should be handled as a potentially
hazardous compound. The primary routes of exposure are inhalation, ingestion, and skin/eye

contact.

Experimental Protocols for Safe Handling

Adherence to strict laboratory protocols is essential to minimize exposure and ensure a safe
working environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense. The following workflow outlines the
necessary steps for gowning and de-gowning when handling Elacestrant-d4.

Gowning Procedure Compound Handling De-gowning Procedure
= D T FR— ) ) - D =
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Figure 1: Personal Protective Equipment (PPE) Workflow for handling Elacestrant-d4.

Engineering Controls

All work with solid Elacestrant-d4 or its solutions should be conducted in a certified chemical
fume hood to prevent inhalation of dust or aerosols.[6][7] Ensure adequate ventilation in the
laboratory.[7] A safety shower and eyewash station should be readily accessible.[7]

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate action is critical.
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First Aid Measures

Don Appropriate PPE Rinse Skin with Plenty of Water

Flush Eyes with Water for Several Minutes Rinse Mouth, Do NOT Induce Vomiting

Contain Spill with Absorbent Material Seek Immediate Medical Attention

Collect Spill Residue into a Sealed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Figure 2: Spill and Emergency Response Workflow for Elacestrant-d4.

First Aid Measures:

+ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[6][7]

+ Skin Contact: Remove contaminated clothing and rinse skin thoroughly with soap and water.
Seek medical attention if irritation persists.[6][7]
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« Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[7]

e Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[6][7]

Storage and Stability

Proper storage is crucial to maintain the integrity of Elacestrant-d4.

Table 3: Recommended Storage Conditions

Form Temperature Conditions Duration Source

Sealed container,
) away from MedChemExpres
Solid (Powder) 4°C ] -
moisture and s[7]

direct sunlight

Sealed container,

MedChemExpres
In Solvent -80°C away from 6 months 7]
s
moisture
Sealed container,
MedChemExpres
In Solvent -20°C away from 1 month 7]
s
moisture

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[6]

Hazardous Decomposition Products: Under fire conditions, may decompose and emit toxic
fumes.[6]

Disposal Considerations

All waste materials contaminated with Elacestrant-d4 should be treated as hazardous waste.
Dispose of contents and container in accordance with local, state, and federal regulations.
Avoid release to the environment.[6]
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Toxicological Information

While specific toxicological data for Elacestrant-d4 is limited, the information for the parent
compound, Elacestrant, indicates it is harmful if swallowed.[6] As a potent SERD, it is designed
to be biologically active at low concentrations. Chronic exposure may have effects on the
endocrine system. It is important to handle this compound with the assumption that it is toxic
and to minimize all potential exposures.

Conclusion

The safe handling of Elacestrant-d4 is paramount for protecting laboratory personnel and the
environment. By adhering to the guidelines outlined in this technical guide, researchers can
mitigate the risks associated with this potent compound. A thorough understanding of its
properties, the consistent use of appropriate PPE and engineering controls, and preparedness
for emergency situations are the cornerstones of a robust safety protocol. As with any research
chemical, it is advisable to consult the most recent SDS from the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12366413#safety-data-sheet-sds-for-elacestrant-d4-
1-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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